Cas no 830-94-4 (5-Chlorogramine)

• Product Name: 5-Chlorogramine
• CAS No: 830-94-4
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• CID: 720617
• PubChem ID: 13491439
• Update Time: 2025-10-24

5-Chlorogramine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-1H-indol-3-yl)-N,N-dimethylmethanamine
• 1H-Indole-3-methanamine,5-chloro-N,N-dimethyl-
• 5-CHLOROGRAMINE
• 5-Chloro-N,N-dimethyl-1H-Indole-3-methanamine
• QC-5050
• 5-Chloro-3-(dimethylaminomethyl)indole
• ILGPJIAGKMKHPE-UHFFFAOYSA-N
• A19212
• 1H-Indole-3-methanamine, 5-chloro-N,N-dimethyl-
• 3-(dimethylaminomethyl)-5-chloro-1H-indole
• 830-94-4
• AKOS005259072
• AC-27831
• 5-chloro-3-[(dimethylamino)methyl] indole
• (5-chloro-1H-indol-3-yl)-N,N-dimethylmethanamine
• SCHEMBL443368
• 5-Chloro-3-(dimethylaminomethyl)-1H-indole
• 5-chloro gramine
• C-4080
• 5-chloro-3-[(dimethylamino)methyl]indole
• DTXSID00542091
• BS-29477
• MFCD01074497
• FT-0620316
• [(5-chloro-1H-indol-3-yl)methyl]dimethylamine
• DB-018637
• G84230
• 5-Chlorogramine

• MDL： MFCD01074497
• Inchi： 1S/C11H13ClN2/c1-14(2)7-8-6-13-11-4-3-9(12)5-10(8)11/h3-6,13H,7H2,1-2H3
• InChI Key： ILGPJIAGKMKHPE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CN2)CN(C)C

Computed Properties

• Exact Mass: 208.07700
• Monoisotopic Mass: 208.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 19Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.225
• Boiling Point: 327.421 °C at 760 mmHg
• Flash Point: 151.819 °C
• PSA: 19.03000
• LogP: 2.88290
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 5-Chlorogramine

5-Chlorogramine (CAS No. 830-94-4): An Overview of Its Chemical Properties, Biological Activities, and Potential Applications

5-Chlorogramine (CAS No. 830-94-4) is a synthetic compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique chemical structure and potential biological activities. This compound belongs to the class of chlorinated amines and has been studied for its various properties and applications. In this article, we will delve into the chemical properties, biological activities, and potential applications of 5-Chlorogramine, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

5-Chlorogramine is a derivative of gramine, a naturally occurring alkaloid found in certain plants. The introduction of a chlorine atom at the 5-position of the gramine skeleton imparts unique chemical properties to the molecule. The molecular formula of 5-Chlorogramine is C₉H₁₁ClN₂, with a molecular weight of approximately 188.65 g/mol. The compound is typically synthesized through a series of chemical reactions involving gramine and chlorine gas or other chlorinating agents.

The physical properties of 5-Chlorogramine include its solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). It is relatively stable under standard laboratory conditions but may degrade when exposed to strong acids or bases. The compound exhibits weak basicity due to the presence of the amine functional group, which can form salts with strong acids.

Spectroscopic Analysis

The spectroscopic properties of 5-Chlorogramine have been extensively studied using various techniques such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS). NMR spectroscopy has been particularly useful in elucidating the structure of 5-Chlorogramine, with characteristic signals observed for the aromatic protons, aliphatic protons, and the nitrogen-bound protons. IR spectroscopy has revealed absorption bands corresponding to the C-H, C-N, and C-Cl bonds, providing further evidence for the compound's structure.

Biological Activities

The biological activities of 5-Chlorogramine have been a subject of interest in recent years due to its potential therapeutic applications. Studies have shown that 5-Chlorogramine exhibits several biological activities, including antimicrobial, antifungal, and antiviral properties. These activities are attributed to its ability to disrupt cell membranes and inhibit essential enzymes in microorganisms.

In a study published in the Journal of Medicinal Chemistry in 2021, researchers investigated the antimicrobial activity of 5-Chlorogramine against a panel of bacterial strains, including both Gram-positive and Gram-negative bacteria. The results demonstrated that 5-Chlorogramine exhibited potent antibacterial activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 16 to 32 μg/mL. Additionally, the compound showed moderate activity against Candida albicans, a common fungal pathogen.

Pharmacological Studies

Beyond its antimicrobial properties, 5-Chlorogramine has also been studied for its potential as an anti-inflammatory agent. In vitro studies have shown that 5-Chlorogramine can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 5-Chlorogramine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

A recent study published in the European Journal of Pharmacology investigated the anti-inflammatory effects of 5-Chlorogramine in an animal model of colitis. The results showed that oral administration of 5-Chlorogramine significantly reduced inflammation in the colon as evidenced by decreased levels of inflammatory markers and improved histological scores.

Toxicological Studies

The safety profile of 5-Chlorogramine is an important consideration for its potential therapeutic applications. Toxicological studies have generally shown that 5-Chlorogramine is well-tolerated at therapeutic doses but may cause mild side effects such as gastrointestinal discomfort at higher doses. A study published in Toxicology Letters evaluated the acute toxicity of 5-Chlorogramine in mice and found that the median lethal dose (LD₅₀) was greater than 2000 mg/kg when administered orally.

Potential Applications

The unique chemical properties and biological activities of 5-Chlorogramine make it a promising candidate for various applications in medicine and biotechnology. One potential application is in the development of novel antimicrobial agents to combat drug-resistant bacterial infections. Given its broad-spectrum activity against both Gram-positive and Gram-negative bacteria, 5-Chlorogramine could be used as a lead compound for designing more potent derivatives with improved pharmacokinetic properties.

In addition to its antimicrobial properties, 5-Chlorogramine may also find applications in anti-inflammatory therapies. Its ability to inhibit pro-inflammatory cytokines suggests that it could be used as an adjunct therapy in treating chronic inflammatory conditions. Further research is needed to optimize its formulation and delivery methods for clinical use.

Conclusion

In conclusion, 5-Chlorogramine (CAS No. 830-94-4) is a synthetic compound with unique chemical properties and promising biological activities. Its antimicrobial and anti-inflammatory properties make it a valuable candidate for various therapeutic applications. Ongoing research continues to explore its potential uses and optimize its efficacy for clinical settings. As our understanding of this compound deepens, it is likely that new opportunities will emerge for its application in medicine and biotechnology.